N-{3-[(3-methoxybenzoyl)amino]propyl}nicotinamide

• IUPAC Name: N-[3-[(3-methoxybenzoyl)amino]propyl]pyridine-3-carboxamide
• InChI: InChI=1S/C17H19N3O3/c1-23-15-7-2-5-13(11-15)16(21)19-9-4-10-20-17(22)14-6-3-8-18-12-14/h2-3,5-8,11-12H,4,9-10H2,1H3,(H,19,21)(H,20,22)
• InChI Key: JSIKTENGFBRWEA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NCCCNC(=O)C2=CN=CC=C2
• Molecular Formula: C17H19N3O3
• Molecular Weight: 313.35 g/mol
• Solubility: >47 [ug/mL] (The mean of the results at pH 7.4)

Description

N-{3-[(3-methoxybenzoyl)amino]propyl}nicotinamide, also known as 3MB-PP1, is a small molecule inhibitor that is widely used in scientific research. This compound is known for its ability to selectively inhibit protein kinases, making it a valuable tool in the study of cellular signaling pathways. In

Mechanism of Action

The mechanism of action of N-{3-[(3-methoxybenzoyl)amino]propyl}nicotinamide involves the selective inhibition of protein kinases. This compound works by binding to the ATP-binding site of protein kinases, preventing them from phosphorylating their target proteins. This leads to a disruption of cellular signaling pathways and can have a wide range of effects on cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-{3-[(3-methoxybenzoyl)amino]propyl}nicotinamide depend on the specific cellular processes being studied. In cancer research, for example, N-{3-[(3-methoxybenzoyl)amino]propyl}nicotinamide has been shown to inhibit the growth of cancer cells and induce apoptosis. In neurobiology, this compound has been used to study the role of protein kinases in synaptic plasticity and memory formation. In immunology, N-{3-[(3-methoxybenzoyl)amino]propyl}nicotinamide has been used to study the role of protein kinases in T-cell activation and differentiation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{3-[(3-methoxybenzoyl)amino]propyl}nicotinamide in lab experiments is its ability to selectively inhibit protein kinases. This allows researchers to study specific cellular processes without affecting other pathways. However, there are also some limitations to using this compound. For example, N-{3-[(3-methoxybenzoyl)amino]propyl}nicotinamide may not be effective in all cell types, and its effects may vary depending on the specific protein kinase being targeted.

Future Directions

There are many potential future directions for research involving N-{3-[(3-methoxybenzoyl)amino]propyl}nicotinamide. One area of interest is the development of more potent and selective inhibitors of protein kinases. Another area of research is the use of N-{3-[(3-methoxybenzoyl)amino]propyl}nicotinamide in combination with other compounds to target multiple signaling pathways simultaneously. Additionally, there is interest in using N-{3-[(3-methoxybenzoyl)amino]propyl}nicotinamide to study the role of protein kinases in disease states other than cancer, neurobiology, and immunology.
Conclusion:
In conclusion, N-{3-[(3-methoxybenzoyl)amino]propyl}nicotinamide is a valuable tool in scientific research due to its ability to selectively inhibit protein kinases. This compound has a wide range of applications in various areas of research, including cancer, neurobiology, and immunology. While there are some limitations to using N-{3-[(3-methoxybenzoyl)amino]propyl}nicotinamide in lab experiments, the potential future directions for research involving this compound are numerous.

Scientific Research Applications

N-{3-[(3-methoxybenzoyl)amino]propyl}nicotinamide is widely used in scientific research as a tool for studying cellular signaling pathways. This compound is known for its ability to selectively inhibit protein kinases, making it a valuable tool in the study of various cellular processes. Some of the key areas of research where N-{3-[(3-methoxybenzoyl)amino]propyl}nicotinamide is used include cancer research, neurobiology, and immunology.